Cas no 2742659-43-2 (4-(Aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride)

• Product Name: 4-(Aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride
• CAS No: 2742659-43-2
• MF: C₇H₁₀Cl₂N₂O₂S
• MW: 257.137498378754
• CID: 6183720
• PubChem ID: 165691459
• Update Time: 2025-06-15

4-(Aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742659-43-2
• EN300-37137554
• 4-(aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride
• 4-(Aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride

• Inchi： 1S/C7H9ClN2O2S.ClH/c8-7-3-6(13(10,11)12)2-1-5(7)4-9;/h1-3H,4,9H2,(H2,10,11,12);1H
• InChI Key： DZVAUIHDBPQOED-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN)S(N)(=O)=O.Cl

Computed Properties

• Exact Mass: 255.9840041g/mol
• Monoisotopic Mass: 255.9840041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-(Aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride

Recent Advances in the Study of 4-(Aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride (CAS: 2742659-43-2)

4-(Aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride (CAS: 2742659-43-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role in drug development.

The compound belongs to the sulfonamide class, known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Researchers have been particularly interested in its structural features, which include an aminomethyl group and a chlorine substituent, contributing to its unique reactivity and binding affinity to biological targets.

Recent research has demonstrated that 4-(Aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride exhibits promising activity against specific enzyme targets, such as carbonic anhydrases and matrix metalloproteinases. These enzymes play critical roles in various pathological conditions, including cancer, glaucoma, and neurodegenerative diseases. The compound's inhibitory effects on these enzymes suggest its potential as a lead compound for the development of novel therapeutics.

In addition to its enzyme inhibitory properties, studies have explored its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Preliminary data indicate favorable bioavailability and stability, making it a viable candidate for further preclinical and clinical investigations.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and the development of derivatives with enhanced efficacy and safety profiles.

In conclusion, 4-(Aminomethyl)-3-chlorobenzene-1-sulfonamide hydrochloride represents a promising scaffold for drug discovery. Continued research into its biological activities and therapeutic potential is expected to yield significant advancements in the treatment of various diseases. Future studies should focus on elucidating its molecular mechanisms and exploring its applications in combination therapies.